N,N-dimethyl-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine-1-sulfonamide

• IUPAC Name: N,N-dimethyl-4-[(1-phenyltetrazol-5-yl)methyl]piperazine-1-sulfonamide
• InChI: InChI=1S/C14H21N7O2S/c1-18(2)24(22,23)20-10-8-19(9-11-20)12-14-15-16-17-21(14)13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3
• InChI Key: GGZZPWWDAJEQHV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCN(CC1)CC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C14H21N7O2S
• Molecular Weight: 351.43 g/mol
• CAS No.: 1040680-00-9

Description

Tetrazole derivatives are nitrogen-containing heterocycles that are used in various applications such as pharmaceuticals, organic materials, natural products, and bioactive molecules. They have exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields.

Molecular Structure Analysis

Pyrrolopyrazine, a biologically active scaffold, contains pyrrole and pyrazine rings. Pyrrolopyrazines are classified into three chemical categories with two or three nitrogen atoms, indicating various biological activities.

Chemical Reactions Analysis

The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide. Various synthetic approaches have been developed for this transformation.

Physical and Chemical Properties Analysis

Tetrazole is a crystalline light yellow powder and odorless. It shows a melting point temperature at 155–157°C. Tetrazole dissolves in water, acetonitrile, etc.

Safety and Hazards

On heating, tetrazoles decompose and emit toxic nitrogen fumes. They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat.

Future Directions

Tetrazole and its derivatives play a very important role in medicinal and pharmaceutical applications. Therefore, the synthetic methods and biological activities of tetrazole derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.

Mechanism of Action

Target of Action

Compounds with a tetrazole moiety are known to interact with various enzymes and receptors .

Mode of Action

Tetrazole derivatives are known to undergo covalent bond formation with transferase enzymes to form activated species . These activated species then undergo various transformations, potentially leading to changes in cellular processes .

Biochemical Pathways

It’s known that tetrazole derivatives can affect a variety of pathways due to their ability to form covalent bonds with enzymes .

Pharmacokinetics

It’s known that tetrazole derivatives often have long half-lives due to enterohepatic recirculation mechanisms .

Result of Action

Based on the known actions of tetrazole derivatives, it can be inferred that this compound may lead to changes in cellular processes due to its interaction with enzymes .

Biochemical Analysis

Biochemical Properties

Based on its structure, it is likely to interact with enzymes and proteins . The nature of these interactions could be influenced by the presence of the benzimidazole and piperazine groups in the compound .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

The compound’s structure suggests potential interactions with enzymes or cofactors .